![molecular formula C15H15NO2 B1268756 3-[(4-Methylbenzyl)amino]benzoic acid CAS No. 869949-26-8](/img/structure/B1268756.png)
3-[(4-Methylbenzyl)amino]benzoic acid
Overview
Description
“3-[(4-Methylbenzyl)amino]benzoic acid” is a chemical compound with a molecular formula of C15H13NO3 . It is a derivative of benzoic acid, which is an organic compound with a carboxyl group attached to a benzene ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-[(4-Methylbenzyl)amino]benzoic acid” include a density of 1.3±0.1 g/cm3, a boiling point of 379.7±35.0 °C at 760 mmHg, and a flash point of 183.4±25.9 °C . It also has a molar refractivity of 72.6±0.3 cm3, and a polar surface area of 66 Å2 .Scientific Research Applications
Peptide Cyclization
“3-[(4-Methylbenzyl)amino]benzoic acid” is used in the field of peptide cyclization . Cyclic peptides are becoming increasingly important in drug discovery due to their specific binding properties, larger surface area compared to small molecules, and their ready and modular synthetic accessibility . This compound is used in an on-resin, cleavage-inducing cyclization methodology for the synthesis of cyclic thiodepsipeptides and cyclic homodetic peptides .
Drug Discovery
This compound plays a substantial role in the pharmaceutical research and development industry . Given its structural versatility and ability to undergo substitutions at both the amino and carboxyl groups, it is a commonly used building block in pharmaceuticals . It is great for the development of a wide range of novel molecules with potential medical applications .
Anticancer Applications
Para-aminobenzoic acid (PABA) compounds, including “3-[(4-Methylbenzyl)amino]benzoic acid”, have shown anticancer properties . For example, the compound N - (4- ( (3-Methoxyphenyl) carbamoyl)phenyl) nicotinamide was evaluated against three cell lines and found to have a noticeable in vitro VEGFR-2 inhibitory effect .
Anti-Alzheimer’s Applications
PABA compounds have also shown potential in the treatment of Alzheimer’s disease . Further research is needed to evaluate the safety and efficacy of PABA derivatives in clinical investigations and better understand the specific mechanism of action revealed by these compounds .
Antibacterial Applications
PABA compounds have demonstrated antibacterial properties . This makes “3-[(4-Methylbenzyl)amino]benzoic acid” a potential candidate for the development of new antibacterial drugs .
Antiviral Applications
PABA compounds, including “3-[(4-Methylbenzyl)amino]benzoic acid”, have shown antiviral properties . This suggests their potential as therapeutic agents in future clinical trials .
Antioxidant Applications
PABA compounds have been observed to have antioxidant properties . This suggests that “3-[(4-Methylbenzyl)amino]benzoic acid” could be used in the development of antioxidant drugs .
Anti-Inflammatory Applications
PABA compounds have demonstrated anti-inflammatory properties . This suggests that “3-[(4-Methylbenzyl)amino]benzoic acid” could be used in the development of anti-inflammatory drugs .
Mechanism of Action
Mode of Action
It’s known that the benzylic position in similar compounds is particularly reactive . This reactivity allows the compound to undergo various reactions such as free radical bromination, nucleophilic substitution, and oxidation .
Biochemical Pathways
Similar compounds have been known to influence various biochemical pathways, including those involving oxidation and halogenation .
Result of Action
Similar compounds have been known to influence various cellular processes, including those involving oxidation and halogenation .
Action Environment
The action of 3-[(4-Methylbenzyl)amino]benzoic acid can be influenced by various environmental factors These factors can include the presence of other compounds, pH levels, temperature, and more
properties
IUPAC Name |
3-[(4-methylphenyl)methylamino]benzoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO2/c1-11-5-7-12(8-6-11)10-16-14-4-2-3-13(9-14)15(17)18/h2-9,16H,10H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MBDSGNUQFHBYSE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)CNC2=CC=CC(=C2)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10359450 |
Source
|
| Record name | 3-[(4-methylphenyl)methylamino]benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10359450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
241.28 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(4-Methylbenzyl)amino]benzoic acid | |
CAS RN |
869949-26-8 |
Source
|
| Record name | 3-[(4-methylphenyl)methylamino]benzoic Acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10359450 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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